- An n-type narrow-bandgap organoboron polymer with quinoidal character synthesized by direct arylation polymerizationJournal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2022, 10(7), 2718-2723,
Cas no 90069-81-1 (3,4-Diaminothiophene Dihydrochloride)

90069-81-1 structure
Product name:3,4-Diaminothiophene Dihydrochloride
3,4-Diaminothiophene Dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Thiophene-3,4-diamine dihydrochloride
- 3,4-Thiophendiamine dihydrochloride
- 3,4-Diaminothiophene Dihydrochloride
- 3,4-Thiophenediamine dihydrochloride
- 3,4-Diaminothiophenedihydrochloride
- 3,4-Thiophenediamine, dihydrochloride
- PubChem21822
- RAMOMCXNLLLICQ-UHFFFAOYSA-N
- 3,4-DIAMINOTHIOPHENE 2HCL
- 3?4-Diaminothiophene dihydrochloride
- D
- 3,4-Thiophenediamine, dihydrochloride (9CI)
- DTXSID80507542
- AC-6951
- SCHEMBL1064010
- D2378
- BP-10014
- DB-024743
- EN300-303722
- SY043192
- 3,4-Diaminothiophene, dihydrochloride
- Thiophene-3,4-diamine--hydrogen chloride (1/2)
- 3,4-Diaminothiophene dihydrochloride, 97%
- MFCD00671511
- 90069-81-1
- Thiophene-3,4-diamine diHCl
- BCP33198
- CS-W015990
- thiophene-3,4-diaminedihydrochloride
- AKOS015845619
- 3,4-THIOPHENDIAMINE DIHYDROCHLORIDE;3,4-DIAMINOTHIOPHENE DIHYDROCHLORIDE;3,4-DIAMINOTHIOPHENE DIHYDROCHLORIDE 99%;3,4-Diaminothiophene dihydrochloride,96%
- thiophene-3,4-diamine;dihydrochloride
- BS-17794
-
- MDL: MFCD00671511
- Inchi: 1S/C4H6N2S.ClH/c5-3-1-7-2-4(3)6;/h1-2H,5-6H2;1H
- InChI Key: JLQKEXTYAOKZTN-UHFFFAOYSA-N
- SMILES: Cl.S1C=C(N)C(N)=C1
Computed Properties
- Exact Mass: 185.97900
- Monoisotopic Mass: 185.9785248g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 58.7
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.3
- Tautomer Count: nothing
- XLogP3: nothing
- Surface Charge: 0
Experimental Properties
- Color/Form: Uncertain
- Melting Point: 240-245 °C
240-245 °C - PSA: 80.28000
- LogP: 3.67890
- Solubility: Not determined
3,4-Diaminothiophene Dihydrochloride Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H301-H317-H318
- Warning Statement: P280-P301+P310-P305+P351+P338
- Hazardous Material transportation number:UN 1090 3/PG 2
- WGK Germany:3
- Hazard Category Code: 25-41-43
- Safety Instruction: S36/37-S60-S61-S26-S16-S9
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22; R39
- Storage Condition:0-10°C
3,4-Diaminothiophene Dihydrochloride Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,4-Diaminothiophene Dihydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM199639-1g |
Thiophene-3,4-diamine dihydrochloride |
90069-81-1 | 97% | 1g |
$74 | 2023-01-18 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D88160-1g |
Thiophene-3,4-diamine dihydrochloride |
90069-81-1 | 95% | 1g |
¥264.0 | 2024-07-18 | |
eNovation Chemicals LLC | Y1046251-5g |
Thiophene-3,4-diamine dihydrochloride |
90069-81-1 | 95% | 5g |
$175 | 2024-06-07 | |
Enamine | EN300-303722-0.1g |
thiophene-3,4-diamine dihydrochloride |
90069-81-1 | 94% | 0.1g |
$25.0 | 2023-09-05 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-SV272-1g |
3,4-Diaminothiophene Dihydrochloride |
90069-81-1 | 97% | 1g |
¥924.0 | 2022-05-30 | |
TRC | D416850-5g |
3,4-Diaminothiophene Dihydrochloride |
90069-81-1 | 5g |
$339.00 | 2023-05-18 | ||
BAI LING WEI Technology Co., Ltd. | 517268-250MG |
3,4-Diaminothiophene dihydrochloride, 97% |
90069-81-1 | 97% | 250MG |
¥ 263 | 2022-04-26 | |
TRC | D416850-500mg |
3,4-Diaminothiophene Dihydrochloride |
90069-81-1 | 500mg |
$ 81.00 | 2023-09-07 | ||
abcr | AB140848-10 g |
3,4-Diaminothiophene dihydrochloride, 95%; . |
90069-81-1 | 95% | 10g |
€847.40 | 2023-02-05 | |
BAI LING WEI Technology Co., Ltd. | J20F225299-25g |
Thiophene-3,4-diamine dihydrochloride |
90069-81-1 | 0.95 | 25g |
¥14938 | 2023-11-24 |
3,4-Diaminothiophene Dihydrochloride Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Tin , Hydrochloric acid ; 30 min, 25 - 30 °C; 6 h, 30 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Tin , Hydrochloric acid Solvents: Water ; 0 °C; 3 h, 23 °C
Reference
- A Chain-Growth Mechanism for Conjugated Polymer Synthesis Facilitated by Dinuclear Complexes with Redox-Active LigandsAngewandte Chemie, 2022, 61(29),,
Production Method 3
Reaction Conditions
1.1 Reagents: Tin , Hydrochloric acid Solvents: Water ; 20 - 25 °C; 25 °C
Reference
- Iron(II) complexes containing thiophene-substituted "bispicen" ligands - Spin-crossover, ligand rearrangements, and ferromagnetic interactionsCanadian Journal of Chemistry, 2010, 88(9), 954-963,
Production Method 4
Reaction Conditions
1.1 Reagents: Tin , Hydrochloric acid
Reference
- Tine-EROS Encyclopedia of Reagents for Organic Synthesis, 2006, 1, 1-7,
Production Method 5
Reaction Conditions
1.1 Reagents: Tin , Hydrochloric acid Solvents: Water ; 2 h, 0 °C; 0 °C → rt; 2.5 h, rt
Reference
- Photocontrolled synthesis of n-type conjugated polymersChemRxiv, 2019, 1, 1-14,
Production Method 6
Reaction Conditions
1.1 Reagents: Tin , Hydrochloric acid Solvents: Water
Reference
- Synthesis and Characterization of New Self-Assembled Metallo-Polymers Containing Electron-Withdrawing and Electron-Donating Bis(terpyridine) Zinc(II) MoietiesMacromolecules (Washington, 2010, 43(6), 2759-2771,
Production Method 7
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ; rt → 0 °C
1.2 Reagents: Tin ; 1 h, < 25 °C; 2 h, rt; 1 h, -18 °C
1.2 Reagents: Tin ; 1 h, < 25 °C; 2 h, rt; 1 h, -18 °C
Reference
- Donor-Acceptor-Donor Thienopyrazines via Pd-Catalyzed C-H Activation as NIR Fluorescent MaterialsJournal of Organic Chemistry, 2016, 81(1), 32-42,
3,4-Diaminothiophene Dihydrochloride Raw materials
3,4-Diaminothiophene Dihydrochloride Preparation Products
3,4-Diaminothiophene Dihydrochloride Related Literature
-
Hung-Chih Lin,Chiung-Cheng Huang,Chih-Hau Shi,Yong-Hong Liao,Chien-Chih Chen,Ying-Chih Lin,Yi-Hong Liu Dalton Trans. 2007 781
-
Iván González,Mirco Natali,Alan R. Cabrera,Bárbara Loeb,Jerónimo Maze,Paulina Dreyse New J. Chem. 2018 42 6644
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Héctor A. Becerril,Nobuyuki Miyaki,Ming Lee Tang,Rajib Mondal,Ya-Sen Sun,Alex C. Mayer,Jack E. Parmer,Michael D. McGehee,Zhenan Bao J. Mater. Chem. 2009 19 591
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4. A study of fused-ring thieno[3,4-e]pyrazine polymers as n-type materials for organic supercapacitorsBryony T. McAllister,Tyler B. Schon,Paul M. DiCarmine,Dwight S. Seferos Polym. Chem. 2017 8 5194
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Daigeun Kim,Jongho Kim,Taek Seung Lee Polym. Chem. 2017 8 5539
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